3-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(3,4-dimethylphenyl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O/c1-10-5-6-12(8-11(10)2)15-17-14(18-19-15)13-4-3-7-16-9-13/h3-9H,1-2H3
• InChI Key: PTTDSJSLTCEKHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC(=NO2)C3=CN=CC=C3)C
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

3-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also referred to as DPO or DPOP, and it is a heterocyclic compound that contains a pyridine ring and an oxadiazole ring.

Mechanism of Action

The mechanism of action of 3-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood, but it is believed to act by inhibiting certain enzymes and proteins that are involved in the development and progression of diseases. This compound has been shown to have potent anti-inflammatory, antioxidant, and anticancer properties, which makes it a promising drug candidate for the treatment of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 3-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has various biochemical and physiological effects on the body. This compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. Additionally, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its potent and selective activity against certain enzymes and proteins. This compound has also been shown to have a low toxicity profile, which makes it a promising drug candidate for further development. However, one of the limitations of this compound is its poor solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of 3-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine. One of the potential applications of this compound is in the development of new drugs for the treatment of cancer and inflammation. Additionally, this compound may be useful in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science.

Synthesis Methods

The synthesis of 3-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine involves the reaction of 3-(pyridin-2-yl)acrylic acid with 3,4-dimethylphenyl hydrazine hydrochloride in the presence of a dehydrating agent such as phosphorus oxychloride. The resulting product is then treated with sodium hydroxide to obtain the final product.

Scientific Research Applications

3-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied for its potential applications in various fields of science. One of the primary applications of this compound is in the field of medicinal chemistry, where it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders.